6-chloro-4-N-(4-chlorophenyl)pyrimidine-2,4-diamine
Overview
Description
“6-chloro-4-N-(4-chlorophenyl)pyrimidine-2,4-diamine” is a chemical compound that is part of the pyrimidine family . Pyrimidines are common heterocyclic compounds found in many natural products as well as synthetic drugs with various biological activities .
Synthesis Analysis
The synthesis of pyrimidine derivatives often involves the use of organolithium reagents . For instance, 2,4-Dichloro-6-phenylpyrimidine and 2-chloro-4-(1’,3’-dithian-2’-yl)pyrimidine were prepared using organolithium reagents . Nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products .Scientific Research Applications
- Dual CDK6 and CDK9 Inhibition : Researchers have explored this compound as a dual inhibitor of cyclin-dependent kinases (CDK6 and CDK9). CDKs play a crucial role in cell cycle regulation, and inhibiting them can disrupt cancer cell proliferation .
- Antitumor Activity : The compound exhibits potent antitumor activity, making it a potential candidate for cancer therapy .
- CDK Inhibitors : Given its interaction with CDKs, this compound could serve as a starting point for developing novel CDK inhibitors. These inhibitors are valuable in treating various diseases, including cancer .
- Oral Availability : Researchers have investigated its oral bioavailability, which is essential for drug development. Understanding its pharmacokinetics and metabolism aids in optimizing dosing regimens .
- Protein Kinase Targets : Further studies are needed to identify specific protein kinase targets affected by this compound. Elucidating its mechanism of action can guide drug design .
- Structure-Activity Relationship (SAR) : Researchers have explored SARs of related compounds. By modifying the structure, they aim to enhance potency, selectivity, and safety profiles .
- Synthesis Optimization : Scientists have developed synthetic routes to prepare this compound. Optimizing the synthesis process ensures efficient production for research and potential drug development .
Cancer Research and Chemotherapy
Kinase Inhibition and Drug Development
Pharmacological Studies
Molecular Target Identification
Chemical Biology and Medicinal Chemistry
Synthetic Chemistry and Process Development
Safety and Hazards
Mechanism of Action
Target of Action
Many pyrimidine derivatives have been reported to exhibit a variety of biological activities , suggesting that they may interact with multiple targets.
Mode of Action
It’s known that pyrimidine derivatives can interact with their targets in various ways, often leading to changes in cellular processes .
Biochemical Pathways
Given the broad range of biological activities exhibited by pyrimidine derivatives , it’s likely that multiple pathways could be affected.
Result of Action
Some pyrimidine derivatives have shown considerable antimicrobial activity , suggesting that they may have similar effects.
properties
IUPAC Name |
6-chloro-4-N-(4-chlorophenyl)pyrimidine-2,4-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8Cl2N4/c11-6-1-3-7(4-2-6)14-9-5-8(12)15-10(13)16-9/h1-5H,(H3,13,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBGUWLTUOJPHPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC2=CC(=NC(=N2)N)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8Cl2N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401226164 |
Source
|
| Record name | 6-Chloro-N4-(4-chlorophenyl)-2,4-pyrimidinediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401226164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-4-N-(4-chlorophenyl)pyrimidine-2,4-diamine | |
CAS RN |
339016-16-9 |
Source
|
| Record name | 6-Chloro-N4-(4-chlorophenyl)-2,4-pyrimidinediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=339016-16-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-N4-(4-chlorophenyl)-2,4-pyrimidinediamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401226164 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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